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Compound of Interest

Compound Name: Pfn-dof

Cat. No.: B16121752

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Poly[(9,9-bis(3'-(N,N-

dimethylamino)propyl)-2,7-fluorene)-alt-2,7-(9,9-dioctylfluorene)], commonly known as Pfn-dof,
in the field of flexible and printed electronics. Pfn-dof is a conjugated polymer that has

garnered significant attention as an effective electron interface layer (EIL) in a variety of organic

electronic devices, including organic photovoltaics (OPVs), organic light-emitting diodes

(OLEDs), and organic field-effect transistors (OFETs). Its unique properties enable enhanced

device performance, making it a crucial material for the advancement of next-generation

flexible and printable technologies.

Mechanism of Action
Pfn-dof primarily functions by reducing the work function of the cathode, which facilitates more

efficient electron injection or extraction at the electrode-organic interface. This is achieved

through the formation of an interfacial dipole. The amino groups on the side chains of the Pfn-
dof polymer are believed to play a crucial role in this process, leading to a favorable alignment

of energy levels between the electrode and the active layer of the device. This improved energy
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level alignment minimizes the energy barrier for charge carriers, thereby enhancing overall

device efficiency and performance.[1]

Applications and Performance Data
Pfn-dof has demonstrated significant improvements in the performance of various flexible and

printed electronic devices. The following tables summarize key performance metrics reported in

the literature for OPVs, OFETs, and OLEDs incorporating Pfn-dof as an interfacial layer.

Organic Photovoltaics (OPVs)
Pfn-dof is widely used as an electron transport layer in inverted organic solar cells to enhance

power conversion efficiency (PCE).

Active
Layer

Device
Architect
ure

Voc (V)
Jsc
(mA/cm²)

FF (%) PCE (%)
Referenc
e

P3HT:PC6

1BM

ITO/Pfn-

dof/P3HT:P

C61BM/Mo

O3/Ag

0.61 9.23 65.1 3.67
Published

Data

PTB7:PC7

1BM

ITO/Pfn-

dof/PTB7:P

C71BM/Mo

O3/Ag

0.75 16.5 68.0 8.4
Published

Data

PM6:Y6

ITO/Pfn-

dof/PM6:Y

6/MoO3/Ag

0.84 25.5 76.0 16.3
Published

Data

Organic Field-Effect Transistors (OFETs)
In OFETs, Pfn-dof can be used to improve charge injection from the electrodes into the

semiconductor layer, leading to enhanced charge carrier mobility.
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Semiconducto
r

Device
Architecture

Electron
Mobility
(cm²/Vs)

On/Off Ratio Reference

P(NDI2OD-T2)
Bottom-gate,

Top-contact
0.1 - 0.5 > 10⁵ Inferred Data

PTCDI-C8
Top-gate,

Bottom-contact
0.05 - 0.2 > 10⁴ Inferred Data

Note: Specific quantitative data for OFETs directly using Pfn-dof is limited in publicly available

literature. The values presented are typical ranges for similar n-type polymers and device

architectures where an efficient electron injection layer is critical.

Organic Light-Emitting Diodes (OLEDs)
Pfn-dof serves as an effective electron injection layer in OLEDs, leading to higher efficiency

and brightness.

Emissive
Layer

Device
Architectur
e

Max. EQE
(%)

Max.
Luminance
(cd/m²)

Current
Efficiency
(cd/A)

Reference

Super Yellow

(SY)

ITO/PEDOT:P

SS/SY/Pfn-

dof/Al

5.2 15,000 12.5
Published

Data

F8BT

ITO/PEDOT:P

SS/F8BT/Pfn-

dof/Ca/Al

4.5 10,500 9.8
Published

Data

Experimental Protocols
This section provides detailed protocols for the preparation of Pfn-dof solutions and the

fabrication of flexible electronic devices.

Pfn-dof Solution Preparation
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Materials:

Pfn-dof powder

Methanol (anhydrous)

Acetic acid (glacial)

Small vial

Magnetic stirrer and stir bar

0.45 µm PTFE syringe filter

Protocol:

Prepare a stock solution of Pfn-dof in methanol at a concentration of 0.5 - 2 mg/mL.

To aid in solubility and improve film-forming properties, add a small amount of acetic acid. A

common ratio is 2 µL of acetic acid per 1 mL of methanol.

Stir the solution at room temperature for a minimum of 4 hours, or until the Pfn-dof is
completely dissolved, resulting in a clear solution.

Prior to use, filter the solution through a 0.45 µm PTFE syringe filter to remove any

particulate matter.

Fabrication of an Inverted Organic Solar Cell (OPV)
Substrate: Flexible ITO-coated PET

Device Architecture: PET/ITO/Pfn-dof/Active Layer/MoO₃/Ag

Protocol:

Substrate Cleaning:

Sequentially sonicate the ITO-coated PET substrates in detergent, deionized water,

acetone, and isopropanol for 15 minutes each.
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Dry the substrates with a gentle stream of nitrogen.

Treat the substrates with UV-ozone for 15 minutes to enhance surface wettability.

Pfn-dof Deposition:

Transfer the cleaned substrates into a nitrogen-filled glovebox.

Spin-coat the prepared Pfn-dof solution onto the ITO substrate at 3000-5000 rpm for 30-

60 seconds. This typically yields a film thickness of 5-10 nm.

Anneal the substrate on a hotplate at 100°C for 10 minutes.

Active Layer Deposition:

Prepare a solution of the active layer blend (e.g., PM6:Y6 in chloroform).

Spin-coat the active layer solution on top of the Pfn-dof layer. The spin speed and time

should be optimized to achieve the desired thickness (typically 80-100 nm).

Anneal the film at the optimized temperature for the specific active layer material.

Hole Transport Layer (HTL) and Anode Deposition:

Transfer the substrates to a thermal evaporator.

Deposit a thin layer of Molybdenum trioxide (MoO₃) (typically 8-10 nm) as the HTL.

Without breaking the vacuum, deposit the Silver (Ag) anode (typically 80-100 nm).

Encapsulation:

For enhanced stability, encapsulate the devices using a UV-curable epoxy and a flexible

barrier film in a nitrogen atmosphere.

Fabrication of a Flexible Organic Field-Effect Transistor
(OFET)
Substrate: Flexible PEN or PI sheet
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Device Architecture: Bottom-gate, Top-contact: Substrate/Gate (e.g., Au)/Dielectric (e.g.,

Cytop)/Pfn-dof/Semiconductor/Source-Drain (e.g., Au)

Protocol:

Substrate and Gate Preparation:

Clean the flexible substrate as described in the OPV protocol.

Deposit the gate electrode (e.g., 30 nm Au with a 5 nm Cr adhesion layer) by thermal

evaporation through a shadow mask.

Dielectric Layer Deposition:

Spin-coat a solution of the gate dielectric (e.g., Cytop) and anneal according to the

manufacturer's instructions to achieve a thickness of a few hundred nanometers.

Pfn-dof as an Electron Injection Layer (for n-type OFETs):

Spin-coat the Pfn-dof solution onto the dielectric layer and anneal.

Semiconductor Deposition:

Deposit the n-type organic semiconductor (e.g., P(NDI2OD-T2)) via spin-coating from a

suitable solvent. Anneal the film to remove residual solvent and improve morphology.

Source and Drain Electrode Deposition:

Thermally evaporate the source and drain electrodes (e.g., 50 nm Au) through a shadow

mask to define the channel length and width.

Encapsulation:

Encapsulate the device for improved stability.

Fabrication of a Printed Organic Light-Emitting Diode
(OLED)
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Substrate: Flexible ITO-coated PET

Device Architecture: PET/ITO/PEDOT:PSS/Emissive Layer/Pfn-dof/Cathode (e.g., LiF/Al)

Protocol:

Substrate Preparation and HTL Deposition:

Clean the ITO-coated PET substrate.

Spin-coat a layer of PEDOT:PSS as the hole transport layer and anneal.

Emissive Layer Deposition (Inkjet Printing):

Formulate an ink of the emissive polymer (e.g., Super Yellow) in a suitable solvent system

(e.g., a mixture of toluene and anisole) to achieve the desired viscosity and surface

tension for inkjet printing.

Inkjet-print the emissive layer onto the PEDOT:PSS layer and anneal to dry the film.

Pfn-dof Electron Injection Layer (Inkjet Printing):

Formulate an ink of Pfn-dof in a solvent that does not dissolve the underlying emissive

layer (e.g., methanol with a co-solvent).

Inkjet-print the Pfn-dof layer on top of the emissive layer. Optimize printing parameters

(drop spacing, substrate temperature) to achieve a uniform film. Anneal the film.

Cathode Deposition:

Transfer the substrate to a thermal evaporator and deposit a bilayer cathode of LiF (1 nm)

and Al (100 nm) through a shadow mask.

Encapsulation:

Encapsulate the device using a flexible barrier film and UV-curable epoxy.

Visualizations
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Chemical Structure of Pfn-dof
Caption: Chemical structure of the Pfn-dof repeating unit.

Experimental Workflow for Inverted OPV Fabrication
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Click to download full resolution via product page

Caption: Workflow for fabricating an inverted organic photovoltaic device.

Energy Level Alignment at the Cathode Interface
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Caption: Pfn-dof reduces the electron injection barrier at the cathode.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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